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Compound of Interest

Compound Name:
(2-Amino-5-

bromophenyl)methanol

Cat. No.: B151039 Get Quote

Essential Safety and Handling Guide for (2-
Amino-5-bromophenyl)methanol
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety, operational, and disposal information for the handling of (2-
Amino-5-bromophenyl)methanol. Adherence to these procedures is essential for ensuring

laboratory safety and minimizing risk.

Hazard Identification and Quantitative Data
(2-Amino-5-bromophenyl)methanol is a solid chemical that poses significant health risks

upon exposure. It is crucial to handle this compound with appropriate care, utilizing the

personal protective equipment (PPE) and engineering controls outlined below.
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Property Data

CAS Number 20712-12-3

Molecular Formula C₇H₈BrNO[1]

Molecular Weight 202.05 g/mol [1]

Appearance Light brown to brown solid[1]

Melting Point 112-113°C[1]

Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.[1]

Precautionary Statements
P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1]

Occupational Exposure Limits (OELs)

Not established for this compound. For the

related compound p-bromoaniline, a Threshold

Limit Value (TLV) has not been established,

indicating that exposure should be minimized to

the lowest achievable level.[2][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling (2-Amino-5-
bromophenyl)methanol in any form.
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PPE Category Specifications

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Double-gloving is recommended,

especially during weighing and transfer

operations. Discard gloves immediately if

contaminated.

Eye and Face Protection

ANSI-approved safety goggles are required at

all times. A face shield must be worn over safety

goggles when there is a risk of splashing or dust

generation, such as during weighing,

transferring solids, or preparing solutions.

Respiratory Protection

All handling of the solid compound that may

generate dust must be conducted in a certified

chemical fume hood. If a fume hood is not

available or during a large spill, a NIOSH-

approved respirator with a particulate filter

(P100) is required.

Body Protection

A long-sleeved laboratory coat must be worn

and fully buttoned. An apron made of a

chemically resistant material should be worn

over the lab coat when handling larger

quantities or solutions. Closed-toe shoes are

mandatory.

Operational Plan: Step-by-Step Handling
Procedures
The following protocols are designed to minimize exposure during common laboratory

manipulations of (2-Amino-5-bromophenyl)methanol.

3.1. Weighing and Transferring the Solid Compound:

Preparation:
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Ensure a certified chemical fume hood is operational.

Don all required PPE as specified in the table above.

Designate a specific area within the fume hood for handling the solid. Cover the work

surface with absorbent, disposable bench paper.

Have all necessary equipment (spatulas, weigh boats, receiving flask) readily available

within the fume hood.

Procedure:

Carefully open the container of (2-Amino-5-bromophenyl)methanol inside the fume

hood.

Use a clean, dry spatula to transfer the desired amount of solid to a weigh boat. Avoid

creating dust. If the material is a fine powder, consider moistening it slightly with a suitable,

inert solvent if the experimental procedure allows.

Once weighed, carefully transfer the solid to the receiving vessel.

Tightly cap the stock container immediately after use.

Cleanup:

Gently wipe down the spatula and any contaminated surfaces within the fume hood with a

damp cloth or paper towel.

Dispose of all contaminated disposable materials (weigh boats, bench paper, paper

towels) in a designated hazardous waste container.

3.2. Dissolving the Solid Compound:

Preparation:

Perform this procedure in a chemical fume hood.

Ensure all necessary glassware and the chosen solvent are present.
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Procedure:

Add the solvent to the flask containing the weighed (2-Amino-5-bromophenyl)methanol.

If necessary, gently swirl or stir the mixture to facilitate dissolution. Avoid splashing.

If heating is required, use a controlled heating source such as a heating mantle with a

stirrer. Ensure the setup is secure.

Emergency and Disposal Plan
4.1. Spill Response:

Small Spill (Solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent powder designed for

chemical spills.

If the substance is a fine powder, moisten it slightly with an appropriate solvent to prevent

it from becoming airborne.

Carefully sweep the mixture into a designated hazardous waste container.

Clean the spill area with soap and water.

Dispose of all cleanup materials as hazardous waste.

Large Spill or Spill Outside of a Fume Hood:

Evacuate the area immediately.

Alert your supervisor and the appropriate emergency response personnel for your

institution.

Prevent entry into the affected area.
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Provide emergency responders with the Safety Data Sheet (SDS) for (2-Amino-5-
bromophenyl)methanol.

4.2. Waste Disposal:

Solid Waste:

All solid waste contaminated with (2-Amino-5-bromophenyl)methanol, including used

PPE, weigh boats, and absorbent materials, must be collected in a clearly labeled, sealed

hazardous waste container.

Liquid Waste:

Solutions containing (2-Amino-5-bromophenyl)methanol and mother liquors from

reactions should be collected in a designated, sealed hazardous waste container for

halogenated organic compounds.

Do not pour any waste containing this compound down the drain.

Follow your institution's specific guidelines for the disposal of halogenated aromatic amine

waste.

Logical Workflow for Safe Handling
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Caption: Workflow for the safe handling of (2-Amino-5-bromophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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